Cas no 2171944-26-4 (3-3-(5-formylfuran-2-yl)phenylprop-2-ynoic acid)

• Product Name: 3-3-(5-formylfuran-2-yl)phenylprop-2-ynoic acid
• CAS No: 2171944-26-4
• MF: C₁₄H₈O₄
• MW: 240.21092414856
• CID: 6223486
• PubChem ID: 165582805
• Update Time: 2025-06-12

3-3-(5-formylfuran-2-yl)phenylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(5-formylfuran-2-yl)phenylprop-2-ynoic acid
• 3-[3-(5-formylfuran-2-yl)phenyl]prop-2-ynoic acid
• 2171944-26-4
• EN300-1585564

• Inchi： 1S/C14H8O4/c15-9-12-5-6-13(18-12)11-3-1-2-10(8-11)4-7-14(16)17/h1-3,5-6,8-9H,(H,16,17)
• InChI Key： GKORVPCKVJUWDI-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C=CC=C(C#CC(=O)O)C=1

Computed Properties

• Exact Mass: 240.04225873g/mol
• Monoisotopic Mass: 240.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-3-(5-formylfuran-2-yl)phenylprop-2-ynoic acid

Professional Introduction to Compound with CAS No. 2171944-26-4 and Product Name: 3-3-(5-formylfuran-2-yl)phenylprop-2-ynoic acid

The compound identified by the CAS number 2171944-26-4 and the product name 3-3-(5-formylfuran-2-yl)phenylprop-2-ynoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The structural features of this molecule, particularly the presence of a prop-2-ynoic acid moiety combined with a 5-formylfuran-2-yl substituent, make it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The furan ring, as seen in the 5-formylfuran-2-yl group, is known for its ability to interact with biological targets in a highly specific manner. This interaction is often attributed to the electron-rich nature of the furan ring, which facilitates hydrogen bonding and other non-covalent interactions with biological receptors. The formyl group further enhances the reactivity of this moiety, allowing for easy derivatization and functionalization, which is crucial for optimizing pharmacological properties.

The phenylprop-2-ynoic acid backbone of this compound provides an additional layer of complexity and functionality. The propargyl group (–C≡CH) is particularly interesting as it can serve as a handle for further chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing biaryl structures. These types of structures are frequently found in biologically active compounds and have been shown to exhibit a wide range of pharmacological activities.

In the context of current research, compounds like 3-3-(5-formylfuran-2-yl)phenylprop-2-ynoic acid are being explored for their potential in treating various diseases. For instance, studies have indicated that similar molecular scaffolds may possess anti-inflammatory, anti-cancer, and antimicrobial properties. The ability to modulate these properties through structural modifications makes this class of compounds particularly attractive for drug development.

The synthesis of 3-3-(5-formylfuran-2-yl)phenylprop-2-ynoic acid involves several key steps that highlight the synthetic prowess required to produce such complex molecules. The introduction of the formyl group into the furan ring necessitates careful control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the phenylprop-2-ynoic acid moiety requires precise coupling techniques to maintain the integrity of both functional groups. These synthetic challenges underscore the importance of advanced organic chemistry techniques in producing compounds with tailored biological activities.

From a biological perspective, the interactions between this compound and potential targets are being actively investigated. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict how this molecule might bind to biological receptors. These predictions are then validated through experimental studies, which often involve X-ray crystallography or NMR spectroscopy to determine the binding conformation at an atomic level.

The potential applications of 3-3-(5-formylfuran-2-yl)phenylprop-2-ynoic acid extend beyond traditional pharmaceuticals. In materials science, for example, similar compounds have been explored for their optical and electronic properties. The presence of conjugated systems, such as those found in this molecule, can lead to interesting photophysical behaviors that are useful in developing organic electronics and photovoltaic devices.

Furthermore, the environmental impact of synthesizing and utilizing such compounds is an important consideration. Green chemistry principles are being increasingly applied to develop more sustainable synthetic routes. This includes using renewable feedstocks, reducing waste generation, and employing catalytic methods that minimize energy consumption. By integrating these principles into the synthesis of 3-3-(5-formylfuran-2-yl)phenylprop-2-ynoic acid, researchers can ensure that their work aligns with broader goals of sustainability and environmental responsibility.

In conclusion, the compound with CAS No. 2171944-26-4 and product name 3-(3-(5-formylfuran)-2-yloxy)phenethyl propargylic acid represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features offer numerous opportunities for further research and development across multiple disciplines. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in developing new therapies and materials that address global challenges.